Cas no 1276112-11-8 (2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid
• CAS No: 1276112-11-8
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 5612376
• PubChem ID: 64146324
• Update Time: 2025-05-21

2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3367022
• AKOS013464573
• 1276112-11-8
• 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-(4-chlorophenyl)acetic acid
• 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid

• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(19)16(4)11(12(17)18)9-5-7-10(15)8-6-9/h5-8,11H,1-4H3,(H,17,18)
• InChI Key： HYVAROQMUXUQPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid

Professional Introduction to 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic Acid (CAS No. 1276112-11-8)

2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid, identified by its CAS number 1276112-11-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amide-like functionality with a chlorophenyl group, presents a versatile scaffold for the development of novel therapeutic agents. The presence of both a tert-butoxy carbonyl (Boc) protecting group and an amino acid-derived moiety makes it particularly valuable in peptide mimetics and protease inhibition studies.

The Boc protection on the amine nitrogen is a critical feature, as it ensures stability during synthetic manipulations while allowing for selective deprotection under mild acidic conditions. This characteristic is highly advantageous in multi-step syntheses where orthogonal protection strategies are required. Furthermore, the 4-chlorophenyl substituent introduces electronic and steric effects that can be fine-tuned to modulate binding affinity and selectivity in drug design. Such structural elements are frequently employed in medicinal chemistry to enhance target interaction and improve pharmacokinetic properties.

Recent advancements in computational chemistry have enabled the rational design of molecules like 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid by predicting binding modes and optimizing key pharmacophoric interactions. Studies utilizing molecular docking simulations have demonstrated that this compound can exhibit inhibitory activity against various enzymes, including serine proteases and kinases, which are implicated in inflammatory pathways and cancer progression. The chlorophenyl moiety, in particular, has been shown to interact favorably with hydrophobic pockets in enzyme active sites, while the Boc-protected amine provides a handle for further derivatization without premature degradation.

In the realm of drug discovery, this compound serves as a precursor for more complex molecules through strategies such as fragment-based drug design or library screening. Its dual functionality allows for the exploration of diverse chemical space, enabling the identification of lead compounds with improved efficacy and reduced toxicity. For instance, derivatives of this scaffold have been investigated for their potential in modulating pathways associated with neurodegenerative diseases, where precise control over molecular interactions is paramount.

The synthesis of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid typically involves multi-step organic transformations, starting from readily available aromatic precursors. Key synthetic steps include chlorination of a phenyl ring to introduce the 4-chlorophenyl group, followed by functionalization at the alpha-carboxylic position to achieve the desired acetic acid derivative. The introduction of the Boc-protected amine is often accomplished via reductive amination or nucleophilic substitution reactions, ensuring high regioselectivity and yield. These synthetic methodologies underscore the compound’s accessibility while maintaining high purity standards essential for downstream applications.

From a biochemical perspective, derivatives of this compound have been explored for their ability to interact with biological targets through non-covalent bonds. The combination of hydrophobic interactions provided by the 4-chlorophenyl group and hydrogen bonding capabilities of the amide-like segment enhances binding affinity. Such interactions are critical for designing molecules that can displace endogenous substrates or inhibit enzyme activity without off-target effects. Preliminary experimental data suggest that certain analogs exhibit promising inhibitory profiles against targets relevant to metabolic disorders and infectious diseases.

The growing interest in structure-based drug design has further highlighted the utility of compounds like 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid as building blocks. High-resolution crystal structures of enzyme complexes with related scaffolds have provided insights into how modifications at specific positions—such as replacing or altering the chlorophenyl group—can influence binding kinetics and thermodynamics. These structural insights are being leveraged to develop next-generation inhibitors with enhanced pharmacological properties.

In conclusion, 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(4-chlorophenyl)acetic acid (CAS No. 1276112-11-8) represents a significant asset in pharmaceutical research due to its versatile structural features and synthetic tractability. Its applications span from serving as a key intermediate in drug development to acting as a scaffold for exploring novel therapeutic mechanisms. As computational methods continue to advance and high-throughput screening technologies become more sophisticated, compounds like this will play an increasingly pivotal role in accelerating the discovery of new medicines.